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Compound of Interest

Compound Name: 2-Aminobutan-1-ol

Cat. No.: B080463 Get Quote

For Immediate Reference: Key Safety and Handling Information for 2-Aminobutan-1-ol

This guide provides critical safety protocols and logistical information for the proper handling

and disposal of 2-Aminobutan-1-ol, tailored for research, scientific, and drug development

professionals. Adherence to these procedures is essential for ensuring laboratory safety and

operational integrity.

Hazard Summary
2-Aminobutan-1-ol is classified as a hazardous chemical. It is harmful if swallowed, causes

severe skin burns and eye damage, and is very toxic to aquatic life.[1][2]

Personal Protective Equipment (PPE) Requirements
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment.
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PPE Category Specification Standard Compliance

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or chemical

splash goggles.

EN 166 (EU) or NIOSH (US)

approved.[1][3]

Skin Protection

Impervious and fire/flame

resistant clothing. Handle with

appropriate protective gloves.

EU Directive 89/686/EEC and

standard EN 374 for gloves.[1]

Respiratory Protection

A full-face respirator is required

if exposure limits are exceeded

or if irritation or other

symptoms are experienced.

NIOSH/MSHA or European

Standard EN 149 approved.[4]

[5]

Hand Protection

Based on general chemical

compatibility for alcohols and

amines, Nitrile or Neoprene

gloves are recommended.

Always inspect gloves for

integrity before use.

It is crucial to consult the glove

manufacturer's specific

chemical resistance data.

Experimental Workflow and Safety Protocols
The following diagram outlines the procedural workflow for safely handling 2-Aminobutan-1-ol,
from preparation to disposal.
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Preparation Phase

Handling Phase

Disposal & Post-Handling Phase

Conduct Risk Assessment

Ensure Proper Ventilation (Fume Hood)

Verify Eyewash & Safety Shower Availability

Select and Inspect PPE

Don Required PPE

Proceed to Handling

Handle 2-Aminobutan-1-ol in Fume Hood

Avoid Inhalation, Ingestion, and Skin/Eye Contact

Keep Container Tightly Closed When Not in Use

Dispose of Waste in Approved Container

Proceed to Disposal

Decontaminate Work Area

Remove and Dispose of Contaminated Gloves

Wash Hands Thoroughly

Store in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Aminobutan-1-ol.
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Operational and Disposal Plans
Handling and Storage:

Always handle 2-Aminobutan-1-ol in a well-ventilated area, preferably within a chemical

fume hood.[4][5]

Containers should be kept tightly closed and stored in a cool, dry, and well-ventilated place.

[4][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][6]

Wash hands thoroughly after handling the substance.[1][6]

Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with inert material such as vermiculite, sand, or earth.[5]

Collect the absorbed material into a suitable container for disposal.[5]

Prevent the spill from entering drains or waterways.[6]

Disposal:

Dispose of 2-Aminobutan-1-ol and any contaminated materials at an approved waste

disposal facility.[1][6]

Follow all local, state, and federal regulations for hazardous waste disposal.

Contaminated clothing should be washed before reuse.[1][3][6]

By adhering to these guidelines, you can significantly mitigate the risks associated with the

handling of 2-Aminobutan-1-ol and ensure a safe laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b080463?utm_src=pdf-body
https://und-nd.safeschoolssds.com/document/repo/49fa5769-7138-4ab8-ba73-af998dfc50af
https://pim-resources.coleparmer.com/sds/57955.pdf
https://und-nd.safeschoolssds.com/document/repo/49fa5769-7138-4ab8-ba73-af998dfc50af
https://aksci.com/sds/W7165_SDS.pdf
https://www.echemi.com/sds/2-amino-1-butanol-pid_Rock34951.html
https://aksci.com/sds/W7165_SDS.pdf
https://www.echemi.com/sds/2-amino-1-butanol-pid_Rock34951.html
https://aksci.com/sds/W7165_SDS.pdf
https://pim-resources.coleparmer.com/sds/57955.pdf
https://pim-resources.coleparmer.com/sds/57955.pdf
https://aksci.com/sds/W7165_SDS.pdf
https://www.benchchem.com/product/b080463?utm_src=pdf-body
https://www.echemi.com/sds/2-amino-1-butanol-pid_Rock34951.html
https://aksci.com/sds/W7165_SDS.pdf
https://www.echemi.com/sds/2-amino-1-butanol-pid_Rock34951.html
https://wap.guidechem.com/msds/13054-87-0.html
https://aksci.com/sds/W7165_SDS.pdf
https://www.benchchem.com/product/b080463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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